Cas no 1368346-32-0 (1-(3-methyl-5-isoquinolinyl)methanamine)

• Product Name: 1-(3-methyl-5-isoquinolinyl)methanamine
• CAS No: 1368346-32-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1242427
• PubChem ID: 82573577
• Update Time: 2025-04-20

1-(3-methyl-5-isoquinolinyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-5-isoquinolinyl)methanamine
• (3-Methylisoquinolin-5-yl)methanamine
• 1368346-32-0

• Inchi： 1S/C11H12N2/c1-8-5-11-9(6-12)3-2-4-10(11)7-13-8/h2-5,7H,6,12H2,1H3
• InChI Key： HGFNXWXYMMXHRK-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=C(CN)C2=CC=1C

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų